Methyl 3-Amino-4-(Isopropylamino)Benzoate
Overview
Description
“Methyl 3-Amino-4-(Isopropylamino)Benzoate” is a chemical compound with the molecular formula C11H16N2O2 . It has a molecular weight of 208.26 . This compound is typically stored at refrigerated temperatures .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI code: 1S/C11H16N2O2/c1-7(2)13-10-5-4-8(6-9(10)12)11(14)15-3/h4-7,13H,12H2,1-3H3
. This indicates that the molecule consists of a benzene ring substituted with an amino group, an isopropylamino group, and a methyl ester group .
Scientific Research Applications
Synthesis and Labeling in Radiopharmaceuticals
Methyl 4-(2,5-dihydroxybenzylamino)benzoate, a compound structurally related to Methyl 3-Amino-4-(Isopropylamino)Benzoate, has been utilized in the synthesis of radiolabeled compounds. Taylor et al. (1996) demonstrated the preparation of benzyl-7-3H and benzoyl-7-14C labeled derivatives of this compound, showcasing its potential in radiopharmaceutical applications, particularly for tracing and imaging studies in medical research (Taylor et al., 1996).
Role in the Synthesis of Heterocyclic Systems
Compounds similar to this compound have been used as intermediates in the synthesis of various heterocyclic systems. For instance, Toplak et al. (1999) utilized Methyl (Z)-2-[(benzyloxycarbonyl)amino]-3-dimethylaminopropenoate, a related compound, in the synthesis of pyrimidinones, pyridazinones, and other heterocycles, demonstrating the utility of these compounds in creating a diverse range of biologically active molecules (Toplak et al., 1999).
Applications in Molecular Structure Analysis
The study of molecular structures and interactions is another area where related compounds have been applied. Portilla et al. (2007) explored the hydrogen-bonded structures of methyl 3-nitro-4-[(5-phenyl-1H-pyrazol-3-yl)amino]benzoate, revealing insights into molecular-electronic structure and intermolecular interactions. This kind of research is crucial for understanding the properties and potential applications of related chemical compounds (Portilla et al., 2007).
Conjugate Addition in Asymmetric Synthesis
The conjugate addition of lithium amides to compounds like Methyl 4-(N-benzyl-N-allylamino)but-2-enoate, which is structurally similar to this compound, has been investigated for asymmetric synthesis. Davies et al. (2006) demonstrated that this method allows access to aminopyrrolidines, a class of compounds with significant potential in pharmaceutical chemistry (Davies et al., 2006).
Supramolecular Structure Studies
The study of supramolecular structures is another application where related compounds have been utilized. Portilla et al. (2007) again provided insights into the hydrogen-bonded supramolecular structures in substituted 4-pyrazolylbenzoates, enhancing our understanding of molecular self-assembly and interaction, which is crucial for the development of novel materials and nanotechnology applications (Portilla et al., 2007).
Safety and Hazards
Properties
IUPAC Name |
methyl 3-amino-4-(propan-2-ylamino)benzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O2/c1-7(2)13-10-5-4-8(6-9(10)12)11(14)15-3/h4-7,13H,12H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLELQEAHNDLXDC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC1=C(C=C(C=C1)C(=O)OC)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50371611 | |
Record name | Methyl 3-Amino-4-(Isopropylamino)Benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50371611 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
511240-22-5 | |
Record name | Methyl 3-Amino-4-(Isopropylamino)Benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50371611 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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